Cas no 88526-59-4 (2-Aminopyridine-4-carbothioamide)
2-Aminopyridine-4-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Aminopyridine-4-carbothioamide
- RWTVHGBAJJTNBQ-UHFFFAOYSA-N
- 88526-59-4
- AKOS000175322
- SCHEMBL955764
- DTXSID50640773
-
- MDL: MFCD09932275
- Inchi: 1S/C6H7N3S/c7-5-3-4(6(8)10)1-2-9-5/h1-3H,(H2,7,9)(H2,8,10)
- InChI Key: RWTVHGBAJJTNBQ-UHFFFAOYSA-N
- SMILES: S=C(C1C=CN=C(C=1)N)N
Computed Properties
- Exact Mass: 153.03600
- Monoisotopic Mass: 153.03606841g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 97Ų
Experimental Properties
- PSA: 102.29000
- LogP: 0.94880
2-Aminopyridine-4-carbothioamide Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Aminopyridine-4-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM124169-1g |
2-aminopyridine-4-carbothioamide |
88526-59-4 | 95% | 1g |
$297 | 2023-02-18 | |
| Chemenu | CM124169-1g |
2-aminopyridine-4-carbothioamide |
88526-59-4 | 95% | 1g |
$297 | 2021-08-05 | |
| Alichem | A029185333-1g |
2-Aminopyridine-4-carbothioamide |
88526-59-4 | 95% | 1g |
$400.00 | 2023-08-31 | |
| eNovation Chemicals LLC | D247445-1g |
2-Aminopyridine-4-carbothioamide |
88526-59-4 | 95% | 1g |
$545 | 2024-08-03 | |
| eNovation Chemicals LLC | D247445-5g |
2-Aminopyridine-4-carbothioamide |
88526-59-4 | 95% | 5g |
$1250 | 2024-08-03 | |
| eNovation Chemicals LLC | D247445-25g |
2-Aminopyridine-4-carbothioamide |
88526-59-4 | 95% | 25g |
$1750 | 2024-08-03 | |
| eNovation Chemicals LLC | D247445-1g |
2-Aminopyridine-4-carbothioamide |
88526-59-4 | 95% | 1g |
$545 | 2025-02-28 | |
| eNovation Chemicals LLC | D247445-5g |
2-Aminopyridine-4-carbothioamide |
88526-59-4 | 95% | 5g |
$1250 | 2025-02-28 | |
| eNovation Chemicals LLC | D247445-25g |
2-Aminopyridine-4-carbothioamide |
88526-59-4 | 95% | 25g |
$1750 | 2025-02-28 | |
| eNovation Chemicals LLC | D247445-1g |
2-Aminopyridine-4-carbothioamide |
88526-59-4 | 95% | 1g |
$545 | 2025-02-27 |
2-Aminopyridine-4-carbothioamide Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 2-Aminopyridine-4-carbothioamide
Professional Introduction to 2-Aminopyridine-4-carbothioamide (CAS No. 88526-59-4)
2-Aminopyridine-4-carbothioamide, identified by the Chemical Abstracts Service Number (CAS No.) 88526-59-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivatives class, which is renowned for its broad spectrum of biological activities and utility in drug development. The structural features of 2-Aminopyridine-4-carbothioamide, particularly the presence of both amino and thioamide functional groups, make it a versatile scaffold for designing novel bioactive molecules.
The chemical structure of 2-Aminopyridine-4-carbothioamide consists of a six-membered aromatic ring fused with a nitrogen atom, which is further substituted with an amino group at the 2-position and a thioamide group at the 4-position. This unique arrangement imparts distinct electronic and steric properties to the molecule, enabling it to interact with biological targets in specific ways. The thioamide moiety, in particular, has been shown to enhance binding affinity and selectivity in several pharmacological applications.
In recent years, 2-Aminopyridine-4-carbothioamide has been extensively studied for its potential in the development of therapeutic agents targeting various diseases. One of the most promising areas of research has been its application in oncology. Preclinical studies have demonstrated that derivatives of 2-Aminopyridine-4-carbothioamide can inhibit the activity of kinases and other enzymes involved in cancer cell proliferation and survival. For instance, modifications to the amino and thioamide groups have led to compounds that exhibit potent antitumor effects by disrupting key signaling pathways such as MAPK and PI3K/Akt.
Furthermore, the pharmaceutical industry has explored the use of 2-Aminopyridine-4-carbothioamide as a lead compound for developing treatments against infectious diseases. Researchers have synthesized analogs that exhibit significant activity against bacterial and viral pathogens. The ability of these compounds to interfere with essential metabolic processes in pathogens while maintaining selectivity towards host cells underscores their therapeutic potential. Notably, some derivatives have shown efficacy against drug-resistant strains, highlighting their value in addressing emerging infectious challenges.
The synthetic chemistry of 2-Aminopyridine-4-carbothioamide also presents intriguing opportunities for innovation. Various synthetic routes have been developed to access this compound efficiently, often involving multi-step processes that incorporate functional group transformations such as condensation, cyclization, and nucleophilic substitution. Advances in catalytic methods have further refined these synthetic strategies, enabling higher yields and improved scalability for industrial applications.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2-Aminopyridine-4-carbothioamide and biological targets. These studies have provided insights into binding modes, affinity determinants, and structural optimization strategies. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict the behavior of 2-Aminopyridine-4-carbothioamide derivatives before conducting costly experimental validations.
The role of 2-Aminopyridine-4-carbothioamide in drug discovery extends beyond oncology and infectious diseases. It has also been investigated for its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for developing neuroprotective agents. Preliminary studies suggest that certain derivatives can mitigate neuroinflammation and oxidative stress, key pathological features associated with these conditions.
As research continues to evolve, new applications for 2-Aminopyridine-4-carbothioamide are likely to emerge. The growing emphasis on precision medicine and personalized therapies further underscores the importance of developing novel bioactive molecules like 2-Aminopyridine-4-carbothioamide. By integrating cutting-edge synthetic methodologies with advanced computational techniques, scientists are poised to unlock even greater therapeutic potential from this versatile scaffold.
In conclusion,2-Aminopyridine-4-carbothioamide (CAS No. 88526-59-4) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health. Its unique structural features, combined with its broad spectrum of biological activities, make it a valuable asset in the quest for novel therapeutics across multiple disease areas. As research progresses,the full potential of this compound is expected to be realized,leading to innovative treatments that improve patient outcomes worldwide.
88526-59-4 (2-Aminopyridine-4-carbothioamide) Related Products
- 19335-57-0(2-(Dimethylamino)pyridine-4-carbothioamide)
- 1016772-06-7(2-(Methylamino)pyridine-4-carbothioamide)
- 1016812-14-8(2-(ethylamino)pyridine-4-carbothioamide)
- 53268-33-0(6-Aminopyridine-3-carbothioamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)